Cas no 1203684-87-0 (Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1203684-87-0
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5817292
• PubChem ID: 129949200
• Update Time: 2025-05-23

Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 1203684-87-0
• EN300-6197363
• Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C16H22BrNO2/c1-15(2,3)20-14(19)18-9-11-6-7-12(17)8-13(11)16(4,5)10-18/h6-8H,9-10H2,1-5H3
• InChI Key： WYBBFRGBLUNENC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CN(C(=O)OC(C)(C)C)CC(C)(C)C=2C=1

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1203684-87-0) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and synthetic organic chemistry. This compound is notable for its complex structure, which includes a tetrahydroisoquinoline backbone substituted with a tert-butyl group and a bromine atom. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. For instance, researchers have explored the potential of Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate as a precursor for developing anti-inflammatory and anticancer agents. The bromine substituent at the 6-position of the isoquinoline ring is particularly advantageous for further functionalization through nucleophilic aromatic substitution reactions. This has opened new avenues for tailoring the molecule's pharmacokinetic properties to enhance its bioavailability and efficacy.

The synthesis of Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that typically begins with the preparation of the isoquinoline skeleton. The introduction of the tert-butyl group and bromine atom requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

In terms of physical properties, Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with results indicating that the compound remains stable for extended periods when stored in an inert atmosphere at room temperature.

The application of Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate extends beyond medicinal chemistry. It has also found use in materials science as a building block for constructing advanced polymer structures with tailored electronic properties. Researchers have demonstrated that incorporating this compound into polymer backbones can significantly enhance their conductivity and mechanical strength.

From an environmental perspective, the ecological impact of Tert-butyl 6-bromo-4,4-dimethyl-1,2,3,tetrahydroisoquinoline-2-carboxylate has been evaluated through biodegradation studies. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions; however, its persistence in aquatic environments remains a topic of ongoing research to ensure sustainable practices in its production and use.

In conclusion,Tert-butyl 6-bromo-4,tetramethyl -1 , 2 , 3 , 4 - tetrahydroisoquinoline - carboxylic acid ester stands as a pivotal molecule in contemporary chemical research. Its versatile structure and wide-ranging applications underscore its importance in advancing both therapeutic development and materials innovation. As research continues to uncover new potentials for this compound,the future prospects for Tert-butyl 6-bromo - tetramethyl - tetrahydroisoquinoline - carboxylic acid ester remain highly promising.